Cas no 2770500-17-7 (1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole)

• Product Name: 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole
• CAS No: 2770500-17-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6376922
• PubChem ID: 165993301
• Update Time: 2025-11-01

1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole
• EN300-37394030
• 2770500-17-7

• Inchi： 1S/C8H12N2O2/c1-8(11-3-4-12-8)7-5-9-10(2)6-7/h5-6H,3-4H2,1-2H3
• InChI Key： HQQWDFFJXKOGQY-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole

Introduction to 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole (CAS No. 2770500-17-7)

1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2770500-17-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. Specifically, the presence of a methyl group at the 1-position and a 2-methyl-1,3-dioxolan-2-yl moiety at the 4-position introduces distinct chemical functionalities that contribute to its reactivity and biological activity.

The dioxolan group in the molecular structure is particularly noteworthy, as it can influence the solubility, stability, and metabolic pathways of the compound. This structural feature has been extensively studied in recent years, with researchers exploring its potential in modulating biological targets. The combination of the pyrazole and dioxolan moieties creates a scaffold that is amenable to further derivatization, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole due to its reported bioactivity. Studies have suggested that this compound exhibits promising properties in various pharmacological assays. For instance, preliminary research indicates that it may possess anti-inflammatory and antioxidant effects, which are crucial for developing treatments against chronic diseases such as arthritis and neurodegenerative disorders. The pyrazole core is particularly recognized for its role in inhibiting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

The methyl group at the 1-position of the pyrazole ring can influence electronic distribution and steric interactions, thereby affecting the compound's binding affinity to biological targets. Additionally, the 2-methyl-1,3-dioxolan-2-yl substituent introduces a polar region that can enhance solubility in aqueous environments, which is essential for drug formulation and bioavailability. These structural features make 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole. Molecular docking studies have been conducted to evaluate its potential interaction with various biological targets, including receptors and enzymes relevant to therapeutic intervention. These studies have revealed that the compound can bind effectively to several key proteins involved in disease pathways, suggesting its potential as a lead molecule for drug development.

The synthesis of 1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dioxolan group necessitates careful handling to ensure regioselectivity and high yield. Researchers have explored different synthetic routes to optimize the production process, including catalytic methods that minimize byproduct formation. These efforts are crucial for achieving scalable synthesis, which is essential for industrial applications.

In conclusion,1-methyl-4-(2-methyl-1,3-dioxolan-2-yl)-1H-pyrazole (CAS No. 2770500-17-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported bioactivity make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications and synthetic methodologies for this compound,its importance in medicinal chemistry is expected to grow significantly.